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Compound of Interest

Compound Name: Anhydroecgonine

Cat. No.: B8767336

For immediate release: This document provides essential safety and logistical information for
the proper disposal of anhydroecgonine. Researchers, scientists, and drug development
professionals must adhere to strict federal and local regulations due to the controlled and
hazardous nature of this compound. This guide outlines procedures for the safe handling and
disposal of both DEA-exempt and non-exempt anhydroecgonine preparations.

Executive Summary

Anhydroecgonine is a pyrolysis product of cocaine and is also used as a chemical
intermediate. It is classified as a Schedule Il controlled substance by the U.S. Drug
Enforcement Administration (DEA). However, it is often supplied to researchers in a DEA-
exempt preparation, typically a dilute solution in acetonitrile. The proper disposal route for
anhydroecgonine is contingent on its regulatory status. Non-exempt anhydroecgonine must
be disposed of in a manner that renders it "non-retrievable" in accordance with DEA
regulations, primarily through a licensed reverse distributor or incineration. DEA-exempt
preparations, while not subject to controlled substance disposal regulations, must be treated as
hazardous chemical waste due to the toxicity of both anhydroecgonine and its common
solvent, acetonitrile.

Safety and Handling Precautions

Before initiating any disposal procedures, it is critical to observe the following safety
precautions:
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o Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles,
chemical-resistant gloves, and a lab coat.

» Ventilation: All handling and disposal procedures should be conducted in a well-ventilated
area, preferably within a certified chemical fume hood.

o Spill Kit: Ensure a spill kit appropriate for flammable and toxic chemicals is readily available.

» Avoid Inhalation and Contact: Anhydroecgonine is toxic if swallowed or inhaled and harmful
in contact with skin.[1] Avoid generating dust or aerosols.

Quantitative Data Summary

The following table summarizes key quantitative data for anhydroecgonine and its common
solvent, acetonitrile.

Anhydroecgonine Methyl

Property Acetonitrile
Ester

Molecular Formula C10H15NO2 C2HsN

Molecular Weight 181.23 g/mol 41.05 g/mol

Physical State Solid Liquid

Hazards

Toxic if swallowed, Toxic if
inhaled, Harmful in contact
with skin, Causes serious eye
irritation, May cause an allergic

skin reaction.[1]

Highly flammable liquid and
vapor, Harmful if swallowed, in
contact with skin or if inhaled,

Causes serious eye irritation.

Primary Disposal Route

DEA regulations for Schedule
Il substances (non-exempt);
Hazardous chemical waste

(exempt).

Hazardous chemical waste

(incineration).

Disposal Procedures
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The appropriate disposal procedure for anhydroecgonine depends on whether the material is
a DEA-exempt preparation.

Disposal of Non-Exempt Anhydroecgonine (Schedule i
Controlled Substance)

Disposal of non-exempt anhydroecgonine must adhere to DEA regulations for Schedule Il
controlled substances. The primary principle is that the substance must be rendered "non-
retrievable,” meaning it cannot be readily isolated or re-used.

Method 1: Reverse Distributor
This is the most common and recommended method for laboratories.

o Contact a DEA-Registered Reverse Distributor: Your institution's Environmental Health and
Safety (EHS) department can provide a list of approved reverse distributors.

o Complete DEA Form 41: This form documents the substances being disposed of. The
reverse distributor will provide guidance on completing this form.

o Packaging and Transfer: Follow the reverse distributor's instructions for securely packaging
the anhydroecgonine. For Schedule Il substances, a DEA Form 222 may be required for
the transfer.

* Record Keeping: Maintain all disposal records, including the completed DEA Form 41, for a
minimum of two years.

Method 2: Incineration

Incineration is the only disposal method explicitly stated by the DEA to meet the "non-
retrievable" standard. This is typically carried out by a licensed hazardous waste disposal
facility.

o Contact your EHS Department: Arrange for the collection of the anhydroecgonine waste by
your institution's hazardous waste program.
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e Proper Labeling: Ensure the waste container is clearly labeled as "Hazardous Waste," and
includes the chemical name and concentration.

e Documentation: Your EHS department will handle the necessary manifests for transport to a
licensed incineration facility.

Disposal of DEA-Exempt Anhydroecgonine Preparations

DEA-exempt preparations of anhydroecgonine are typically dilute solutions in a solvent such
as acetonitrile. While not subject to DEA controlled substance disposal regulations, the waste is
still considered hazardous due to the toxicity of anhydroecgonine and the flammability and
toxicity of acetonitrile.

On-Site Chemical Destruction (for small quantities in solution)

This protocol is for the chemical destruction of small quantities of anhydroecgonine in a
research setting. Anhydroecgonine is known to undergo hydrolysis at a basic pH. This
procedure utilizes a strong base to break down the anhydroecgonine molecule.

Materials:

o Anhydroecgonine in acetonitrile solution

e Sodium hydroxide (NaOH) or potassium hydroxide (KOH)
o Water

 Stir plate and stir bar

o Appropriate glass beaker or flask

e pH paper or pH meter

Procedure:

« Dilution: In a chemical fume hood, dilute the anhydroecgonine/acetonitrile solution with
water to a concentration of less than 1 mg/mL of anhydroecgonine.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b8767336?utm_src=pdf-body
https://www.benchchem.com/product/b8767336?utm_src=pdf-body
https://www.benchchem.com/product/b8767336?utm_src=pdf-body
https://www.benchchem.com/product/b8767336?utm_src=pdf-body
https://www.benchchem.com/product/b8767336?utm_src=pdf-body
https://www.benchchem.com/product/b8767336?utm_src=pdf-body
https://www.benchchem.com/product/b8767336?utm_src=pdf-body
https://www.benchchem.com/product/b8767336?utm_src=pdf-body
https://www.benchchem.com/product/b8767336?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8767336?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

 Basification: While stirring, slowly add a concentrated solution of NaOH or KOH to the diluted
anhydroecgonine solution. Monitor the pH, aiming for a final pH of >12.

e Reaction: Allow the basic solution to stir at room temperature for at least 24 hours to ensure

complete hydrolysis of the anhydroecgonine.

» Neutralization: After 24 hours, neutralize the solution by slowly adding a dilute acid (e.g.,
hydrochloric acid or sulfuric acid) until the pH is between 6 and 8.

e Disposal: The resulting neutralized solution, which now contains the hydrolysis products of
anhydroecgonine and acetonitrile, should be collected as hazardous waste for disposal via

your institution's EHS department.

Experimental Workflow and Decision Diagram

The following diagrams illustrate the logical flow of the disposal process.

Contact Reverse Distributor
or EHS for Incineration
On-site Chemical Destruction
(Base Hydrolysis)

Is the Anhydroecgonine
a DEA-exem) pt preparation?

Click to download full resolution via product page

Caption: Decision workflow for anhydroecgonine disposal.
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Caption: On-site chemical destruction protocol workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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